Cas no 1697784-07-8 (2-amino-1-(3-chloro-4-methylphenyl)propan-1-one)

• Product Name: 2-amino-1-(3-chloro-4-methylphenyl)propan-1-one
• CAS No: 1697784-07-8
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 5984658
• PubChem ID: 107561225
• Update Time: 2025-05-22

2-amino-1-(3-chloro-4-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-chloro-4-methylphenyl)propan-1-one
• EN300-1965301
• 1697784-07-8

• Inchi： 1S/C10H12ClNO/c1-6-3-4-8(5-9(6)11)10(13)7(2)12/h3-5,7H,12H2,1-2H3
• InChI Key： PCBYRMFTHDNDGK-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)C(C(C)N)=O

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-(3-chloro-4-methylphenyl)propan-1-one

2-Amino-1-(3-Chloro-4-Methylphenyl)Propan-1-One: A Comprehensive Overview

2-Amino-1-(3-Chloro-4-Methylphenyl)Propan-1-One (CAS No. 1697784-07-8) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, often referred to as compound 1697784-07-8, is characterized by its unique chemical structure, which includes an amino group (-NH₂), a chloro-substituted aromatic ring, and a ketone functional group. The combination of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules.

Recent studies have highlighted the potential of 2-Amino-1-(3-Chloro-4-Methylphenyl)Propan-1-One in drug discovery. Researchers have explored its role as a precursor in the development of anti-tumor agents and anti-inflammatory drugs. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-proliferative activity against several cancer cell lines. The amino group in the molecule plays a crucial role in enhancing bioavailability and targeting specific cellular pathways.

The aromatic ring substitution pattern of compound 1697784-07-8 is particularly interesting. The presence of a chlorine atom at the 3-position and a methyl group at the 4-position on the phenyl ring contributes to its unique electronic properties. This substitution pattern not only influences the compound's reactivity but also affects its solubility and stability under various reaction conditions. Recent advancements in computational chemistry have allowed researchers to model these effects with high precision, providing deeper insights into its potential applications.

In terms of synthesis, 2-Amino-1-(3-Chloro-4-Methylphenyl)Propan-1-One can be prepared through several routes, including condensation reactions and oxidation processes. A notable method involves the reaction of an appropriate benzaldehyde derivative with ammonia or an amine source in the presence of catalytic agents. This approach has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

The compound's physical properties are also worth noting. It has a melting point of approximately 155°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic synthesis protocols, including Suzuki coupling reactions and Grignard reactions.

From an applications perspective, compound 1697784-07-8 has found utility in the development of advanced materials. For example, it has been used as a building block for synthesizing polymeric materials with enhanced thermal stability and mechanical strength. A 2023 study published in *Materials Today* highlighted its role in creating novel polyurethanes with improved resistance to UV degradation.

In addition to its chemical applications, 2-Amino-1-(3-Chloro-4-Methylphenyl)Propan-1-One has garnered attention for its potential environmental benefits. Researchers have explored its use as a catalyst in green chemistry processes, such as asymmetric catalysis and waste-to-energy conversions. Its ability to facilitate reactions under mild conditions makes it an attractive candidate for sustainable chemical manufacturing.

From a safety standpoint, compound 1697784-07-8 exhibits low acute toxicity when handled appropriately. However, prolonged exposure may cause irritation to the eyes and skin. Proper handling procedures and personal protective equipment are recommended when working with this compound.

In conclusion, 2-Amino-1-(3-Chloro-4-Methylphenyl)Propan-1-One (CAS No. 1697784-07